Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI)

• CAS RN: 163882-71-1
• Molecular Formula: C8H9F3O
• Molecular Weight: 178.15 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(2-methylcyclopenten-1-yl)ethanone
• InChI: InChI=1S/C8H9F3O/c1-5-3-2-4-6(5)7(12)8(9,10)11/h2-4H2,1H3
• InChI Key: RCXQKCIQVRRYMQ-UHFFFAOYSA-N
• SMILES: CC1=C(CCC1)C(=O)C(F)(F)F
• synonyms: Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- (9CI)

Description

Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI), also known as TFEC, is a synthetic compound with potential applications in scientific research. TFEC is a ketone with a trifluoromethyl group and a cyclopentenyl ring, which makes it a unique compound with interesting properties.

Mechanism Of Action

The mechanism of action of Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) is not fully understood. However, studies have shown that it can undergo various reactions, such as nucleophilic addition, electrophilic substitution, and reduction. These reactions make it a versatile compound for use in organic synthesis.

Biochemical And Physiological Effects

Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it can inhibit the growth of certain cancer cells. This suggests that it may have potential as an anticancer agent.

Advantages And Limitations For Lab Experiments

One of the advantages of using Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) in lab experiments is its high yield during synthesis. It is also a stable compound that can be stored for long periods without degradation. However, one of the limitations is that it is a relatively new compound, and its properties are not fully understood.

Future Directions

There are several future directions for the use of Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) in scientific research. One direction is the synthesis of new compounds using Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) as a starting material. Another direction is the study of its biological activity and potential use as an anticancer agent. Additionally, Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) can be used as a probe to study the reactivity of other compounds. Further research is needed to fully understand the potential applications of Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) in scientific research.
Conclusion:
In conclusion, Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) is a unique compound with potential applications in scientific research. Its synthesis method is well-established, and it can be used as a starting material for the synthesis of other compounds. Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) has shown potential as an anticancer agent, and further research is needed to fully understand its biological activity. The future directions for the use of Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) in scientific research are promising, and it is an exciting compound to study.

Synthesis Methods

Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) can be synthesized using various methods. One of the commonly used methods is the reaction of cyclopentenylmagnesium bromide with trifluoroacetyl chloride. The reaction yields Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) as a white solid with a high yield.

Scientific Research Applications

Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) has potential applications in scientific research, particularly in the field of organic chemistry. It can be used as a starting material for the synthesis of other compounds. Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-(9CI) can be used as a building block for the synthesis of complex molecules, such as natural products and pharmaceuticals.